3-Methylsulfanylprop-1-enylbenzene
Description
3-Methylsulfanylprop-1-enylbenzene is an organic compound with the molecular formula C10H12S It is characterized by a benzene ring substituted with a 3-methylsulfanylprop-1-enyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Methylsulfanylprop-1-enylbenzene typically involves the reaction of benzene with 3-methylsulfanylprop-1-enyl halides under specific conditions. One common method is the Friedel-Crafts alkylation, where benzene reacts with 3-methylsulfanylprop-1-enyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is
Properties
CAS No. |
59117-56-5 |
|---|---|
Molecular Formula |
C10H12S |
Molecular Weight |
164.27 g/mol |
IUPAC Name |
3-methylsulfanylprop-1-enylbenzene |
InChI |
InChI=1S/C10H12S/c1-11-9-5-8-10-6-3-2-4-7-10/h2-8H,9H2,1H3 |
InChI Key |
IGICVURCVDQWTP-UHFFFAOYSA-N |
Canonical SMILES |
CSCC=CC1=CC=CC=C1 |
Origin of Product |
United States |
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